Diversity-oriented routes to thiopeptide antibiotics: total synthesis and biological evaluation of micrococcin P2†
Organic & Biomolecular Chemistry Pub Date: 2021-12-02 DOI: 10.1039/D1OB02145A
Abstract
We report the first total synthesis of micrococcin P2 (MP2, 1) by a diversity-oriented route that incorporates a number of refinements relative to earlier syntheses. Biological data regarding the activity of 1 against a range of human pathogens are also provided. Furthermore, we disclose a chemical property of MP2 that greatly facilitates medicinal chemistry work in the micrococcin area and describe a method to obtain MP2 by fermentation in B. subtilis.
Recommended Literature
- [1] Distinction of trans–cis photoisomers with comparable optical properties in multiple-state photochromic systems – examining a molecule with three azobenzenes via in situ irradiation NMR spectroscopy†
- [2] Exciton manipulation in rippled transition metal dichalcogenides†
- [3] Evidence of field induced slow magnetic relaxation in cis-[Co(hfac)2(H2O)2] exhibiting tri-axial anisotropy with a negative axial component†
- [4] Fatty acid positional distribution in colostrum and mature milk of women living in Inner Mongolia, North Jiangsu and Guangxi of China†
- [5] Excited-state proton-coupled electron transfer within ion pairs†
- [6] Establishing the accuracy of position-specific carbon isotope analysis of propane by GC-pyrolysis-GC-IRMS
- [7] Fe3O4/FeS2 heterostructures enable efficient oxygen evolution reaction†
- [8] Examination of ammonia–poly(pyrrole) interactions by piezoelectric and conductivity measurements
- [9] Fast synthesis of copper nanoclusters through the use of hydrogen peroxide additive and their application for the fluorescence detection of Hg2+ in water samples†
- [10] Establishing new scaling relations on two-dimensional MXenes for CO2 electroreduction†